Cas no 1361561-65-0 (3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl)

• Product Name: 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl
• CAS No: 1361561-65-0
• MF: C₁₄H₉Cl₃F₂O
• MW: 337.576468229294
• CID: 4991417
• Update Time: 2025-05-20

3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl

• Inchi： 1S/C14H9Cl3F2O/c1-20-13-8(3-2-4-9(13)14(18)19)10-5-7(15)6-11(16)12(10)17/h2-6,14H,1H3
• InChI Key： YNCSYVYNPNQEIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C(F)F)C=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl

3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl: A Comprehensive Overview

The compound with CAS No 1361561-65-0, commonly referred to as 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl framework with multiple substituents, including difluoromethyl and methoxy groups, as well as trichloro substitution on the aromatic rings.

Recent studies have highlighted the potential of this compound in various applications due to its distinctive electronic and physical properties. The presence of fluorine atoms in the difluoromethyl group contributes to enhanced stability and reactivity, making it a valuable component in advanced materials and chemical synthesis processes.

One of the most promising areas of research involving 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl is its role in the development of high-performance polymers and composites. Scientists have explored its ability to enhance the mechanical and thermal properties of polymer matrices, making it a candidate for use in aerospace and automotive industries where durability and heat resistance are critical.

Moreover, this compound has shown potential in electronic applications, particularly in the fabrication of organic light-emitting diodes (OLEDs) and flexible electronics. Its unique electronic configuration allows for efficient charge transport properties, which are essential for high-performance electronic devices.

In terms of synthesis, researchers have developed innovative methods to produce 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl with improved yields and purity levels. These advancements have been made possible through the use of advanced catalytic systems and optimized reaction conditions.

Environmental considerations have also been a focal point in recent studies involving this compound. Researchers have investigated its biodegradation pathways and environmental impact to ensure sustainable practices during its production and application.

In conclusion, 3'-(Difluoromethyl)-2'-methoxy-2,3,5-trichlorobiphenyl (CAS No 1361561-65-0) represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical structure and properties continue to drive innovation in materials science and electronics.